1-methyl-5-nitro-1H-indole-2-carboxylic acid

• IUPAC Name: 1-methyl-5-nitroindole-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O4/c1-11-8-3-2-7(12(15)16)4-6(8)5-9(11)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key: IRQPCRXWJLFPLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)[N+](=O)[O-])C=C1C(=O)O
• Molecular Formula: C10H8N2O4
• DSSTOX Substance ID: DTXSID70499760
• Molecular Weight: 220.18 g/mol
• CAS RN: 71056-94-5

Description

1-methyl-5-nitro-1H-indole-2-carboxylic acid, also known as MNIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNIC is a heterocyclic organic compound that contains a nitro group and a carboxylic acid group. It has a molecular formula of C10H7N2O4 and a molecular weight of 225.17 g/mol.

Scientific Research Applications

Medicine: Antiviral and Anticancer Applications

1-Methyl-5-nitro-1H-indole-2-carboxylic acid, like many indole derivatives, shows promise in medicinal applications due to its biological activity. . Additionally, the indole nucleus is a common feature in many synthetic drug molecules, including those with anticancer potential. .

Agriculture: Plant Growth Regulation

In agriculture, indole derivatives are known for their role in plant growth and development. Indole-3-acetic acid, for example, is a plant hormone produced by the degradation of tryptophan and plays a crucial role in plant growth. .

Material Science: Synthesis of Novel Materials

The indole ring system is integral to the synthesis of various materials. Its incorporation into different compounds can lead to the development of new materials with unique properties. .

Environmental Science: Ecotoxicology Studies

Indole derivatives can be used in environmental science to study the impact of chemicals on ecosystems. .

Biochemistry: Enzyme Inhibition

In biochemistry, indole derivatives are explored for their role as enzyme inhibitors. They can influence various biochemical pathways and are valuable tools for studying enzyme functions and mechanisms. .

Pharmacology: Drug Development

The pharmacological potential of indole derivatives is vast, with applications ranging from antibacterial to antifungal, and more. .

Analytical Chemistry: Chromatography and Spectroscopy

Indole derivatives can serve as standards or reagents in analytical chemistry techniques such as chromatography and spectroscopy. .

Chemical Engineering: Process Optimization

In chemical engineering, indole derivatives can be involved in process optimization, catalysis, and the development of synthetic pathways for industrial-scale chemical production. .

Synthesis routes and methods

Procedure details

5-Nitro-1H-indole-2-carboxylic acid ethyl ester (234 mg, 1 mmol) was dissolved in DMF (2 ml). NaH (32 mg, 1.4 mmol) was added as a suspension in heptane (0.5 ml) and the mixture was stirred at room temperature for 10 min. Iodomethane (170 mg, 1.2 mmol) was added drop-wise and the solution was left stirring for 1 h. During this reaction, hydrolysis occurred. The reaction mixture was quenched with H2O (2 ml) and washed with EtOAc (3×1 ml). The aqueous layer was acidified to pH 1 with conc. HCl until a white precipitate formed and extracted with EtOAc (3×1 ml). These organic layer were combined, dried (MgSO4), filtered and the solvent removed in vacuo to give the title compound.